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Compound of Interest

Compound Name: Octachlorobiphenyldiol

Cat. No.: B15341628 Get Quote

Disclaimer: This document provides general guidance on the safe handling of

Octachlorobiphenyldiol based on information available for polychlorinated biphenyls (PCBs)

and other chlorinated compounds. An official Safety Data Sheet (SDS) for

Octachlorobiphenyldiol was not available at the time of this writing. It is imperative to obtain

and meticulously follow the specific SDS for Octachlorobiphenyldiol before any handling,

storage, or disposal of this substance.

Octachlorobiphenyldiol, as a polychlorinated biphenyl derivative, is presumed to be a highly

toxic and environmentally persistent compound.[1] Exposure can occur through skin absorption

or ingestion.[1] Therefore, stringent safety protocols are necessary to protect laboratory

personnel and the environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the recommended PPE for handling Octachlorobiphenyldiol.
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Body Part
Personal Protective
Equipment

Material/Standard

Hands Chemical resistant gloves
Nitrile, Neoprene, or Butyl

rubber[2][3]

Eyes
Safety goggles with indirect

venting or a full-face shield
Impact-resistant[2]

Body
Chemical-resistant suit or

coverall

Appropriate for chlorinated

hydrocarbons[2][4]

Respiratory

Self-Contained Breathing

Apparatus (SCBA) or airline-

fed respirator

For tasks with potential for high

concentrations or in confined

spaces[2]

Feet
Chemical-resistant, steel-toed

boots

Impervious to chlorine

solutions[2]

Operational Plan
Safe handling of Octachlorobiphenyldiol requires strict adherence to the following

procedures:

1. Engineering Controls:

All work with Octachlorobiphenyldiol must be conducted within a certified chemical fume

hood to minimize inhalation exposure.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the work area.[6][7]

2. Handling Procedures:

Obtain and read the specific Safety Data Sheet (SDS) for Octachlorobiphenyldiol before

commencing any work.[8]

Always wear the appropriate PPE as detailed in the table above.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pipetestingservices.co.uk/chlorination-safety-protocols/
https://certaslubricantsolutions.com/wp-content/uploads/2023/03/PR027A-CE-Lubricants-PPE-Standard-Rev-02-December-2022.pdf
https://pipetestingservices.co.uk/chlorination-safety-protocols/
https://pipetestingservices.co.uk/chlorination-safety-protocols/
https://www.chlorinetechservices.co.za/chlorine_protective_clothing_and_equipment
https://pipetestingservices.co.uk/chlorination-safety-protocols/
https://pipetestingservices.co.uk/chlorination-safety-protocols/
https://www.benchchem.com/product/b15341628?utm_src=pdf-body
https://www.benchchem.com/product/b15341628?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/sial/240664
https://www.fishersci.com/store/msds?partNumber=AC327111000&productDescription=PHENOL%2FCHLOROFORM%2FISOAMY+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC129380250&countryCode=US&language=en
https://www.benchchem.com/product/b15341628?utm_src=pdf-body
https://www.mclbbarstow.marines.mil/Portals/132/Docs/Environmental/ESOP/PCB%20Management%20ESOP%20Signed%2026Sept23.pdf?ver=CYv8_tfWagww956cDyv23A%3D%3D
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid direct contact with the substance.[5]

Do not eat, drink, or smoke in the laboratory area.[9][10]

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[1][9]

In case of a spill, immediately alert laboratory personnel and the Environmental Health &

Safety (EH&S) department.[1] Follow established spill cleanup procedures for highly toxic

materials.

3. Storage:

Store Octachlorobiphenyldiol in a well-ventilated, cool, and dry area, away from

incompatible materials.[6]

The storage container must be tightly sealed and clearly labeled with the chemical name and

hazard warnings.[9]

Keep a current inventory of the compound.

Disposal Plan
The disposal of Octachlorobiphenyldiol and any contaminated materials must comply with all

local, state, and federal regulations, specifically the Toxic Substances Control Act (TSCA)

regulations for PCBs found in 40 CFR Part 761.[11][12]

Waste Characterization and Segregation:

All materials that come into contact with Octachlorobiphenyldiol, including gloves, lab

coats, and bench paper, must be considered hazardous waste.

Waste should be segregated based on the concentration of PCB contamination.

Disposal Methods:

High-Concentration Waste (>500 ppm): Must be incinerated at a TSCA-approved facility.[13]

[14]
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Low-Concentration Waste (50 to <500 ppm): Can be disposed of in a TSCA-approved

chemical waste landfill.[13][14]

Contaminated Soil and Debris: May be disposed of in a TSCA incinerator or a TSCA

chemical waste landfill.[13]

Liquid Waste: Liquid PCBs at concentrations of 500 ppm or greater must be incinerated.[13]

Liquids with concentrations between 50 and 500 ppm may be disposed of in a TSCA

chemical waste landfill if they are not ignitable and are stabilized.[13]

Labeling and Transportation:

All waste containers must be properly labeled with a warning that the contents contain PCBs.

[11]

Transportation of PCB waste must adhere to Department of Transportation (DOT)

regulations (49 CFR parts 171 through 180).[11]
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Caption: Workflow for Handling and Disposal of Octachlorobiphenyldiol.
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Caption: Hierarchy of Safety Controls for Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://certaslubricantsolutions.com/wp-content/uploads/2023/03/PR027A-CE-Lubricants-PPE-Standard-Rev-02-December-2022.pdf
https://www.chlorinetechservices.co.za/chlorine_protective_clothing_and_equipment
https://www.sigmaaldrich.com/US/en/sds/sial/240664
https://www.fishersci.com/store/msds?partNumber=AC327111000&productDescription=PHENOL%2FCHLOROFORM%2FISOAMY+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC129380250&countryCode=US&language=en
https://www.mclbbarstow.marines.mil/Portals/132/Docs/Environmental/ESOP/PCB%20Management%20ESOP%20Signed%2026Sept23.pdf?ver=CYv8_tfWagww956cDyv23A%3D%3D
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p2604?userType=undefined
https://rudolphresearch.com/wp-content/uploads/2022/04/SDS00621-Octapol-Rev-A.pdf
https://www.ecfr.gov/current/title-41/subtitle-C/chapter-102/subchapter-B/part-102-40/subpart-E/section-102-40.220
https://www.ecfr.gov/current/title-41/subtitle-C/chapter-102/subchapter-B/part-102-40/subpart-E/section-102-40.220
https://www.in.gov/idem/waste/solid-waste/polychlorinated-biphenyls-and-other-toxic-substances/
https://digital.library.unt.edu/ark:/67531/metadc792368/m2/1/high_res_d/87022.pdf
https://apps.ecology.wa.gov/publications/documents/2404027.pdf
https://www.benchchem.com/product/b15341628#personal-protective-equipment-for-handling-octachlorobiphenyldiol
https://www.benchchem.com/product/b15341628#personal-protective-equipment-for-handling-octachlorobiphenyldiol
https://www.benchchem.com/product/b15341628#personal-protective-equipment-for-handling-octachlorobiphenyldiol
https://www.benchchem.com/product/b15341628#personal-protective-equipment-for-handling-octachlorobiphenyldiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15341628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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